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Compound of Interest

Compound Name: Ruzinurad

Cat. No.: B3181943

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of Ruzinurad
(also known as SHR4640), a selective inhibitor of Urate Transporter 1 (URAT1). Ruzinurad is
an investigational agent being developed for the treatment of hyperuricemia and gout.[1] Its
mechanism of action centers on the inhibition of URAT1, a key protein responsible for the
reabsorption of uric acid in the kidneys.[2] By blocking URAT1, Ruzinurad increases the
urinary excretion of uric acid, thereby lowering serum uric acid levels.[2]

Mechanism of Action: URAT1 Inhibition

Urate homeostasis is primarily maintained by the kidneys, where approximately 90% of the
urate filtered by the glomerulus is reabsorbed back into the bloodstream.[3][4] This
reabsorption is largely mediated by URAT1 (encoded by the SLC22A12 gene), an organic
anion exchanger located on the apical membrane of proximal tubule epithelial cells.[5][6][7]
URAT1 facilitates the reuptake of uric acid from the renal ultrafiltrate.[5]

Ruzinurad selectively targets and inhibits the function of URAT1.[1][8] This inhibition prevents
the reabsorption of uric acid, leading to increased fractional excretion of uric acid (FEUA) and a
reduction in serum uric acid concentrations.[2] This targeted action makes Ruzinurad a
promising therapeutic agent for managing conditions driven by elevated uric acid levels, such
as gout.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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